Cas no 152404-45-0 (4-Bromoanisole-2,3,5,6-d4)

• Product Name: 4-Bromoanisole-2,3,5,6-d4
• CAS No: 152404-45-0
• MF: C₇H₇BrO
• MW: 191.058528184891
• MDL: MFCD03428176
• CID: 137941
• PubChem ID: 56845938
• Update Time: 2025-04-19

4-Bromoanisole-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3-bromo-6-methoxy- (9CI)
• [2,3,5,6,7,8,9,9a-octahydro-9-(methoxycarbonyl)-9-(methoxycarbonylmethyl)-1H-pyrrolo[1,2a]indol-5-ylidene]-butanedioic acid dimethyl ester
• [2,3,5,6-2H4]-4-bromoanisole
• < 2,3,5,6,7,8,9,9a-octahydro-9-(methoxycarbonyl)-9-(methoxycarbonylmethyl)-1H-pyrrolo< 1,2a> indol-5-ylidene> -butanedioic acid dimethyl ester
• 4-bromo-[2,3,5,6-2H4]anisole
• 4-bromo-< 2,3,5,6-2H4> anisole
• NSC338929
• 4-BroMoanisole--d4
• 4-BROMOANISOLE-2,3,5,6-D4
• AKOS015910217
• D99606
• 1-Bromo-2,3,5,6-tetradeuterio-4-methoxybenzene
• Benzene-1,2,4,5-d4,3-bromo-6-methoxy-(9ci)
• SCHEMBL19207398
• 152404-45-0
• CS-24853
• 1-bromo-4-methoxybenzene-2,3,5,6-d4
• DB-316394
• 4-Bromoanisole-2,3,5,6-d4

• MDL： MFCD03428176
• Inchi： 1S/C7H7BrO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3/i2D,3D,4D,5D
• InChI Key： QJPJQTDYNZXKQF-QFFDRWTDSA-N
• SMILES： BrC1C([2H])=C([2H])C(=C([2H])C=1[2H])OC

Computed Properties

• Exact Mass: 189.993
• Monoisotopic Mass: 189.993
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles